4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide

• IUPAC Name: 4-fluoro-3-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C13H17FN2O3S/c1-9-4-6-16(7-5-9)20(18,19)12-8-10(13(15)17)2-3-11(12)14/h2-3,8-9H,4-7H2,1H3,(H2,15,17)
• InChI Key: QJIDVXGUPQCQCK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)N)F
• Molecular Formula: C13H17FN2O3S
• Molecular Weight: 300.35 g/mol

Description

4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a sulfonamide derivative that has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide involves the inhibition of carbonic anhydrase IX. This enzyme plays a crucial role in regulating pH in cancer cells, and its inhibition leads to a decrease in tumor growth and metastasis. The compound binds to the active site of the enzyme and prevents the formation of bicarbonate ions, which are essential for cancer cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer. It has also been shown to decrease intraocular pressure in animal models, suggesting its potential use in the treatment of glaucoma.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide in lab experiments is its specificity for carbonic anhydrase IX. This allows researchers to study the role of this enzyme in various biological processes. However, the compound has limitations in terms of its solubility, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide. One potential direction is the development of more potent analogs of the compound that can inhibit carbonic anhydrase IX with higher efficacy. Another direction is the investigation of the compound's potential use in combination with other anticancer drugs to enhance their efficacy. Additionally, the compound's potential use in the treatment of glaucoma and hypertension warrants further investigation.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in research. The compound has been extensively studied for its mechanism of action, physiological effects, and potential use in the treatment of cancer, glaucoma, and hypertension. Further research is needed to fully understand the compound's potential and limitations.

Synthesis Methods

The synthesis of 4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 4-methylpiperidine in the presence of sulfuric acid. The resulting intermediate is then treated with sulfamic acid to yield the final product. The purity of the compound can be checked using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

4-fluoro-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide has been extensively studied for its potential applications in scientific research. It has been used as a tool to investigate the role of sulfonamide derivatives in various biological processes. The compound has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer cells. It has also been used to study the role of sulfonamide derivatives in the treatment of hypertension and glaucoma.